1-Cyclohexyl-3-[4-(dimethylsulfamoyl)phenyl]-1-methylurea

• IUPAC Name: 1-cyclohexyl-3-[4-(dimethylsulfamoyl)phenyl]-1-methylurea
• InChI: InChI=1S/C16H25N3O3S/c1-18(2)23(21,22)15-11-9-13(10-12-15)17-16(20)19(3)14-7-5-4-6-8-14/h9-12,14H,4-8H2,1-3H3,(H,17,20)
• InChI Key: CNQRGSHEOJLDJP-UHFFFAOYSA-N
• Canonical SMILES: CN(C)S(=O)(=O)C1=CC=C(C=C1)NC(=O)N(C)C2CCCCC2
• Molecular Formula: C16H25N3O3S
• Molecular Weight: 339.5 g/mol

Description

1-Cyclohexyl-3-[4-(dimethylsulfamoyl)phenyl]-1-methylurea is a chemical compound with the CAS Number: 692732-95-9. Its molecular formula is C16H25N3O3S and it has a molecular weight of 339.46. The compound is solid in its physical form.

Molecular Structure Analysis

The InChI code for this compound is 1S/C16H25N3O3S/c1-18(2)23(21,22)15-11-9-13(10-12-15)17-16(20)19(3)14-7-5-4-6-8-14/h9-12,14H,4-8H2,1-3H3,(H,17,20). This code provides a specific string of characters that describes the molecular structure of the compound.

Scientific Research Applications

Chemical Synthesis and Reactions

• Research has investigated the inversion of configuration of alcohols using O-Alkyl-N,N′-dicyclohexylisoureas, showcasing the compound's role in stereochemical transformations (Jaeger, 1991).
• Studies on the formation of 2-chloroethanol as evidence for a 2-chloroethyl alkylating intermediate during the chemical degradation of similar compounds highlight its importance in understanding chemical degradation pathways (Reed et al., 1975).
• The synthesis and reactions of 1-(Trimethoxymethyl) cyclohexene from N-methyl-N-phenylcyclohex-1-ene-1-carboxamide demonstrate the compound's utility in organic synthesis processes (Bourke & Collins, 1996).

Herbicidal Activity and Mechanisms

• Research into the herbicide 4-(3,4-Dichlorophenyl)-1,1,2-trimethylsemicarbazide and its mechanism of action illuminates the herbicidal efficacy and action of phenylureas, offering insights into how similar compounds might be used in agriculture (Wilcox & Moreland, 1969).
• The biodegradation of the phenylurea herbicide isoproturon and its metabolites in agricultural soils reveals the environmental fate and degradation pathways of phenylurea compounds, relevant for assessing the environmental impact of similar chemicals (Sørensen & Aamand, 2004).

Molecular Structure and Analysis

• The determination of the molecular structure of related nitrosoureas by single-crystal x-ray diffraction provides a basis for understanding the structural characteristics of cyclohexyl-containing compounds, which is crucial for their application in medicinal chemistry (Smith et al., 1978).

Safety and Hazards

The safety information available indicates that this compound may be harmful if swallowed, in contact with skin, or if inhaled. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling. In case of inadequate ventilation, respiratory protection should be worn.